Cas no 104958-84-1 (Ethanone,1-(4-morpholinyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)-)

Ethanone,1-(4-morpholinyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)- structure
104958-84-1 structure
Product Name:Ethanone,1-(4-morpholinyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)-
CAS No:104958-84-1
MF:C8H11N5O4
MW:241.204040765762
CID:195680
PubChem ID:335520
Update Time:2025-04-19

Ethanone,1-(4-morpholinyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(4-morpholinyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)-
    • AK 2085
    • Morpholine,4-[(3-nitro-1H-1,2,4-triazol-1-yl)acetyl]- (9CI)
    • NSC 345394
    • TA 107
    • TA 107 (radiosensitizer)
    • DTXSID50879182
    • 1-Morpholin-4-yl-2-(3-nitro-[1,2,4]triazol-1-yl)-ethanone
    • 104958-84-1
    • GMJASVRKCDSTCW-UHFFFAOYSA-N
    • NSC-345394
    • 4-[(3-NITRO-1,2,4-TRIAZOL-1-YL)ACETYL]-MORPHOLIN
    • AKOS024298560
    • Oprea1_845869
    • NSC345394
    • SR-01000406563-1
    • 4-[(3-Nitro-1H-1,2,4-triazol-1-yl)acetyl]morpholine #
    • SR-01000406563
    • Oprea1_526643
    • Inchi: 1S/C8H11N5O4/c14-7(11-1-3-17-4-2-11)5-12-6-9-8(10-12)13(15)16/h6H,1-5H2
    • InChI Key: GMJASVRKCDSTCW-UHFFFAOYSA-N
    • SMILES: O1CCN(C(CN2C=NC([N+](=O)[O-])=N2)=O)CC1

Computed Properties

  • Exact Mass: 241.08123
  • Monoisotopic Mass: 241.08110385g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 106Ų

Experimental Properties

  • PSA: 103.39
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